![molecular formula C20H21N7O2 B2496656 3-benzyl-7-{[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amino}pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione CAS No. 1396673-58-7](/img/structure/B2496656.png)
3-benzyl-7-{[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amino}pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-benzyl-7-{[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amino}pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H21N7O2 and its molecular weight is 391.435. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Methodologies
Solid-Phase Parallel Synthesis : This compound's derivatives are synthesized using solid-phase parallel synthesis methodology. This method is efficient for creating libraries of nucleosides, which are vital in drug discovery and biochemical studies (Ramasamy et al., 2005).
Catalyst-Free Synthesis in Water : A catalyst-free synthesis approach for related pyrimidines has been developed, demonstrating the potential for eco-friendlier and simpler production methods (Rahmati & Khalesi, 2012).
Pharmacological Research
Urease Inhibition : Certain derivatives have been explored for their urease inhibition properties, showing varying degrees of effectiveness. This has implications for treatments of diseases like peptic ulcers and urinary tract infections (Rauf et al., 2010).
Antithrombotic Properties : Some derivatives have shown promise as new antithrombotic compounds with favorable cerebral and peripheral effects, indicating potential in cardiovascular therapy (Furrer, Wágner, & Fehlhaber, 1994).
Anticancer Activity : Novel spiro derivatives have been synthesized and evaluated for anticancer properties. Some compounds exhibited significant anti-proliferative properties in vitro, indicating potential applications in cancer therapy (Ismail et al., 2017).
Chemical Synthesis and Applications
Novel Multicomponent Synthesis : Efficient synthesis of pyridine-pyrimidines via a three-component reaction, showcasing the versatility and potential for creating a wide array of derivatives for various applications (Rahmani et al., 2018).
Microwave Irradiative Cyclocondensation : This method has been used for synthesizing pyrimidine linked pyrazole heterocyclics, indicating a faster and more efficient route for compound synthesis, beneficial in medicinal chemistry (Deohate & Palaspagar, 2020).
Mechanism of Action
Target of Action
Similar pyrazole-bearing compounds have shown potent antileishmanial and antimalarial activities . Therefore, it’s plausible that this compound may also target organisms causing these diseases, such as Leishmania and Plasmodium species.
Mode of Action
A molecular docking study conducted on a similar compound showed a desirable fitting pattern in the lmptr1 pocket (active site) characterized by lower binding free energy . This suggests that the compound might interact with its targets in a similar manner, leading to inhibition of the target’s function.
Biochemical Pathways
Given the potential antileishmanial and antimalarial activities, it’s plausible that the compound may interfere with the biochemical pathways essential for the survival and proliferation ofLeishmania and Plasmodium species .
Result of Action
Similar compounds have shown significant inhibition effects againstPlasmodium berghei, suggesting potential antimalarial activity .
Properties
IUPAC Name |
6-benzyl-2-[(1,3,5-trimethylpyrazol-4-yl)methylamino]-8H-pyrimido[4,5-d]pyrimidine-5,7-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N7O2/c1-12-15(13(2)26(3)25-12)9-21-19-22-10-16-17(23-19)24-20(29)27(18(16)28)11-14-7-5-4-6-8-14/h4-8,10H,9,11H2,1-3H3,(H2,21,22,23,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHPZPTRMHBPXLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)CNC2=NC=C3C(=N2)NC(=O)N(C3=O)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.